Cas no 863004-82-4 (N-(3,5-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide
• CAS No: 863004-82-4
• MF: C₂₃H₂₂N₂O₃S
• MW: 406.497384548187
• CID: 6387166
• PubChem ID: 18554016
• Update Time: 2025-10-22

N-(3,5-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide
• 1,5-Benzothiazepine-5(2H)-acetamide, N-(3,5-dimethylphenyl)-2-(2-furanyl)-3,4-dihydro-4-oxo-
• N-(3,5-dimethylphenyl)-2-[2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl]acetamide
• SR-01000907748-1
• 863004-82-4
• N-(3,5-dimethylphenyl)-2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide
• F0670-0583
• AKOS024594720
• SR-01000907748
• N-(3,5-dimethylphenyl)-2-[2-(furan-2-yl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]acetamide

• Inchi： 1S/C23H22N2O3S/c1-15-10-16(2)12-17(11-15)24-22(26)14-25-18-6-3-4-8-20(18)29-21(13-23(25)27)19-7-5-9-28-19/h3-12,21H,13-14H2,1-2H3,(H,24,26)
• InChI Key： FDIRDBLQNAORIJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(CC(NC2C=C(C)C=C(C)C=2)=O)C(CC1C1=CC=CO1)=O

Computed Properties

• Exact Mass: 406.13511374g/mol
• Monoisotopic Mass: 406.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 672.5±55.0 °C(Predicted)
• pka: 13.73±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines

Additional information on N-(3,5-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide

N-(3,5-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide: A Comprehensive Scientific Profile

The compound N-(3,5-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide (CAS 863004-82-4) represents an intriguing heterocyclic molecule that has garnered significant attention in pharmaceutical research and medicinal chemistry. This benzothiazepine derivative combines multiple pharmacophoric elements including a furan ring, acetamide moiety, and dimethylphenyl group, creating a structurally complex compound with potential biological activities.

Recent scientific literature indicates growing interest in benzothiazepine derivatives due to their diverse pharmacological profiles. The presence of both furan-2-yl and 3,5-dimethylphenyl substituents in this particular molecule suggests possible interactions with various biological targets. Researchers are particularly interested in how the 4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl core structure influences the compound's physicochemical properties and binding characteristics.

The synthesis of N-(3,5-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide typically involves multi-step organic transformations, with key steps including the formation of the benzothiazepine ring system and subsequent acylation with the 3,5-dimethylphenyl group. Analytical characterization of this compound generally employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural integrity.

From a pharmacological perspective, compounds containing the benzothiazepine scaffold have demonstrated various biological activities in preclinical studies. While specific data on CAS 863004-82-4 remains limited in public literature, structurally related molecules have shown potential in modulating specific biological pathways. The furan-2-yl component may contribute to enhanced binding affinity, while the acetamide linkage could influence metabolic stability.

In drug discovery research, molecules like N-(3,5-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide are valuable as lead compounds or chemical tools for target validation. The compound's structural complexity offers multiple points for chemical modification, allowing medicinal chemists to explore structure-activity relationships (SAR) and optimize pharmacological properties.

The physicochemical properties of 863004-82-4 are influenced by its molecular architecture. The benzothiazepine core contributes to a relatively planar structure, while the furan and dimethylphenyl substituents introduce steric and electronic effects. These characteristics affect the compound's solubility, permeability, and overall drug-likeness according to established pharmaceutical guidelines.

Current research trends in medicinal chemistry emphasize the importance of heterocyclic compounds like N-(3,5-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide as privileged scaffolds. The scientific community continues to investigate novel synthetic routes and biological evaluations for such molecules, particularly focusing on their potential applications in addressing unmet medical needs.

From a safety and handling perspective, standard laboratory precautions should be observed when working with CAS 863004-82-4. While not classified as hazardous under normal research conditions, proper personal protective equipment and good laboratory practices are recommended for all chemical substances. Researchers should consult available safety data and conduct appropriate risk assessments before experimental work.

The commercial availability of N-(3,5-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide is primarily through specialized chemical suppliers catering to pharmaceutical and academic research institutions. Pricing and availability may vary depending on quantity, purity specifications, and current market demand for this niche research chemical.

Future research directions for 863004-82-4 and related compounds may include detailed pharmacological profiling, formulation development, and mechanism of action studies. The integration of computational chemistry approaches could further elucidate the compound's molecular interactions and potential therapeutic applications. As with all investigational compounds, rigorous scientific evaluation remains essential to fully understand its properties and potential utility.

In summary, N-(3,5-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide represents an interesting chemical entity within the broader class of benzothiazepine derivatives. Its structural features and potential biological activities make it a subject of ongoing scientific inquiry, particularly in the context of modern drug discovery paradigms that value molecular diversity and targeted design.